Cas no 1049525-58-7 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide
• CAS No: 1049525-58-7
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5797218
• PubChem ID: 42423479
• Update Time: 2025-06-30

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide
• SR-01000922114-1
• VU0493699-1
• N-(1-(cyclopentanecarbonyl)indolin-5-yl)propionamide
• SR-01000922114
• AKOS024506048
• F5306-0206
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-5-yl]propanamide
• 1049525-58-7

• Inchi： 1S/C17H22N2O2/c1-2-16(20)18-14-7-8-15-13(11-14)9-10-19(15)17(21)12-5-3-4-6-12/h7-8,11-12H,2-6,9-10H2,1H3,(H,18,20)
• InChI Key： ISPYWDFEHLHCNT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1C2C=CC(=CC=2CC1)NC(CC)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide (CAS No. 1049525-58-7): An Overview

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide (CAS No. 1049525-58-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a cyclopentanecarbonyl group and a propanamide moiety. These structural elements contribute to its biological activity and pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide consists of an indole ring system fused with a cyclopentanecarbonyl group at the 1-position and a propanamide group attached to the 5-position. The indole scaffold is a common motif in many biologically active compounds, including natural products and synthetic drugs. The cyclopentanecarbonyl and propanamide groups add complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity for specific biological targets.

Recent studies have focused on the pharmacological properties of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide. One notable area of research is its potential as an antiproliferative agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

Another area of interest is the compound's anti-inflammatory activity. Preclinical studies have shown that N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, as well as to modulate the activity of inflammatory cells.

In addition to its antiproliferative and anti-inflammatory properties, N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective mechanisms are thought to involve the scavenging of free radicals and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vivo studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for further development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for once-daily dosing.

Toxicity studies have also been conducted to assess the safety profile of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide. Acute toxicity studies in rodents have demonstrated that this compound has a wide therapeutic window with no observed adverse effects at therapeutic doses. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

In conclusion, N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-5-yl)propanamide (CAS No. 1049525-58-7) is a promising compound with diverse biological activities that warrant further investigation. Its antiproliferative, anti-inflammatory, and neuroprotective properties make it a valuable candidate for drug development in various therapeutic areas. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.